2-Bromo-5-methoxybenzene-1-sulfonyl fluoride

• IUPAC Name: 2-bromo-5-methoxybenzenesulfonyl fluoride
• InChI: InChI=1S/C7H6BrFO3S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4H,1H3
• InChI Key: XCDJXHWZBZBUSP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)S(=O)(=O)F
• Molecular Formula: C7H6BrFO3S
• Molecular Weight: 269.09 g/mol

Description

2-Bromo-5-methoxybenzene-1-sulfonyl fluoride is a derivative of benzenesulfonyl chloride.

Molecular Structure Analysis

The molecular formula of this compound is C7H6BrFO3S. Its molecular weight is 269.09.

Chemical Reactions Analysis

The sulfonyl fluoride motif in this compound can be used as a connector for the assembly of -SO2- linked small molecules with proteins or nucleic acids. This new click chemistry approach through sulfates is a complimentary approach to using amides and phosphate groups as linkers.

Physical And Chemical Properties Analysis

This compound is a solid substance. It should be stored in an inert atmosphere at temperatures between 2-8°C.

Mechanism of Action

Target of Action

It is known that sulfonyl fluoride motifs can be used as connectors for the assembly of -so2- linked small molecules with proteins or nucleic acids .

Mode of Action

It is suggested that the sulfonyl fluoride motif in the compound can interact with its targets (proteins or nucleic acids) to form -so2- linked small molecules .

Advantages and Limitations for Lab Experiments

2-Bromo-5-methoxybenzene-1-sulfonyl fluoride is a versatile reagent that can be used in a wide range of organic synthesis reactions. It is relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, this compound is a highly reactive molecule that can be hazardous to handle. It is also sensitive to moisture and air, which can affect its reactivity and stability.

Future Directions

There are several future directions for the use of 2-Bromo-5-methoxybenzene-1-sulfonyl fluoride in scientific research. One potential application is in the development of new drugs for the treatment of cancer and other diseases. This compound has been shown to exhibit inhibitory activity against various enzymes that are involved in cancer progression, making it a promising candidate for drug development. Another potential application is in the synthesis of new materials, such as polymers and nanoparticles, which have potential applications in various fields, including medicine and electronics.
In conclusion, this compound is a versatile reagent that has gained significant attention in scientific research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. This compound has the potential to be used in the development of new drugs and materials, making it a valuable tool in scientific research.

Synthesis Methods

2-Bromo-5-methoxybenzene-1-sulfonyl fluoride can be synthesized through the reaction of 2-bromo-5-methoxybenzenesulfonyl chloride with hydrogen fluoride gas. The reaction takes place in the presence of a catalyst such as antimony pentachloride or aluminum chloride. The resulting product is purified through recrystallization with a suitable solvent.

Scientific Research Applications

2-Bromo-5-methoxybenzene-1-sulfonyl fluoride has been widely used in scientific research as a reagent for the preparation of sulfonyl fluorides. It has also been used as a protecting group for alcohols and amines in organic synthesis. This compound has been utilized in the synthesis of various compounds, including peptide mimetics, inhibitors of proteases, and other biologically active molecules.

Safety and Hazards

2-Bromo-5-methoxybenzene-1-sulfonyl fluoride is classified as a dangerous substance. It has a GHS05 pictogram and the signal word is "Danger". The hazard statement is H314. Precautionary statements include P260-P264-P280-P301+P330+P331-P303+P361+P353-P304+P340-P305+P351+P338-P310-P363-P405-P501.